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Compound of Interest

Compound Name: Diethyleneglycol diformate

Cat. No.: B057414

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides crucial safety and logistical information for the handling
and disposal of Diethyleneglycol diformate, a chemical that requires careful management to
mitigate potential hazards.

Personal Protective Equipment (PPE)

When handling Diethyleneglycol diformate, a comprehensive selection of personal protective
equipment is your first line of defense against exposure. The following table summarizes the
recommended PPE.
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PPE Category Specification

Safety glasses with side-shields conforming to
EN 166 (EU) or NIOSH (US) are mandatory.[1]

Eye and Face Protection [2] In situations with a splash hazard, chemical
safety goggles and a face shield should be
worn.[3][4]

Chemical-resistant gloves that satisfy EU
Directive 89/686/EEC and the standard EN 374
are required.[1] Gloves should be inspected
before use and changed immediately if signs of

Hand Protection degradation appear.[5] For prolonged or
repeated contact, gloves made of Butyl rubber
or Viton are recommended.[5] Before use,

protect hands with a suitable protective cream.

[5]

Wear fire/flame resistant and impervious
clothing.[1][2] A lab coat should be worn, and for
] larger quantities or higher risk of exposure, a
Body Protection ) ) o )
chemical-resistant bodysuit is advised.[2] Cotton
protective clothing and shoes that cover the

entire foot are recommended.[5]

In case of insufficient ventilation or potential for
inhalation of vapors or aerosols, wear a suitable
) ) respiratory protection.[5] A full-face respirator
Respiratory Protection ] o
should be used if exposure limits are exceeded.
[1] If a respirator is the sole means of protection,

a full-face supplied air respirator is necessary.[2]

Glove Material and Performance:

Glove Material Thickness Penetration Time

Butyl rubber 0.8 mm > 480 min

Viton (fluorinated rubber) - -
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Note: The penetration time is determined by the protective glove manufacturer and must be
observed.[5]

Emergency Procedures

Immediate and appropriate action during an emergency can significantly reduce the severity of
an incident.
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Emergency Situation

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen.[1] If not breathing, give
artificial respiration.[1] Seek immediate medical

attention.[1]

Skin Contact

Immediately take off contaminated clothing.[1]
Wash the affected area with soap and plenty of
water.[1] Seek medical attention if irritation

persists.[6]

Eye Contact

Rinse immediately with plenty of water for at
least 15 minutes, also under the eyelids.[1]
Remove contact lenses, if present and easy to
do. Continue rinsing.[7] Get immediate medical

attention.[6]

Ingestion

Do NOT induce vomiting.[6][8] Rinse mouth with
water.[2][8] Call a physician or poison control
center immediately.[1] If the person is fully

conscious, give a cup of water to drink.[7]

Fire

Use water spray, alcohol-resistant foam, dry
chemical, or carbon dioxide to extinguish.[2] For
large fires, use water spray, fog, or alcohol-
resistant foam.[9][10] Firefighters should wear

self-contained breathing apparatus.[2]

Spill

Evacuate personnel to a safe area.[1] Ensure
adequate ventilation.[1] Eliminate all ignition
sources.[9][10] Absorb the spill with inert
material (e.g., sand, dry earth) and transfer to a
suitable, closed container for disposal.[8][9][10]
Use non-sparking tools.[1][9][10] Prevent entry

into waterways and sewers.[8][9][10]

Safe Handling and Disposal Workflow
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The following diagram outlines the standard operating procedure for safely handling

Diethyleneglycol diformate from initial preparation to final disposal.

Caption: Workflow for Safe Handling of Diethyleneglycol Diformate.

Operational and Disposal Plans

Handling:

Always handle Diethyleneglycol diformate in a well-ventilated area, preferably in a
chemical fume hood.[1]

Ground all equipment used when handling the product to prevent electrostatic discharge.[9]
[10]

Avoid contact with skin, eyes, and clothing.[1][6][7]

Do not breathe vapors or mists.[7]

Wash hands thoroughly after handling.[5][7]

Keep containers tightly closed when not in use.[1][5]

Store in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents, acids, and bases.[5]

Disposal:

Dispose of contents and containers in accordance with local, regional, and national
regulations.[5][8][11]

This material and its container must be disposed of as hazardous waste.[12]

Do not allow the product to enter drains, sewers, or waterways.[1][7][13] Improper disposal
can lead to environmental contamination and legal penalties.[12][14]

Contaminated packaging should be emptied and can be offered for recycling.[11] If not
recycled, they should be disposed of as unused product.[11]
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e Itis the responsibility of the waste generator to properly characterize and manage the waste
from "cradle to grave".[12] Consider using a licensed hazardous waste disposal company.
[12][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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